2-(2-methoxyphenyl)-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C17H16N4O4/c1-24-13-5-3-2-4-11(13)8-15(23)19-10-16-20-17(21-25-16)12-6-7-18-14(22)9-12/h2-7,9H,8,10H2,1H3,(H,18,22)(H,19,23)
• InChI Key: RQWIEXWHSFBSAG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NCC2=NC(=NO2)C3=CC(=O)NC=C3
• Molecular Formula: C17H16N4O4
• Molecular Weight: 340.33 g/mol

Description

2-(2-methoxyphenyl)-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H16N4O4 and its molecular weight is 340.339. The purity is usually 95%.
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Scientific Research Applications

Chemotherapeutic Agent Development

Compounds bearing the 1,3,4-oxadiazole and benzothiazole moieties, similar to the structure of interest, have been explored for their cytotoxic and antimicrobial properties. A study by Kaya et al. (2017) outlined the design, synthesis, and evaluation of novel hydrazide, oxadiazole, and benzothiazole derivatives, revealing that some compounds exhibited significant antimicrobial activity against various bacteria and fungi, as well as antiproliferative activity against human tumor cell lines, including A549 lung and MCF7 breast cancer cell lines. These findings underscore the potential of such compounds in the development of new chemotherapeutic agents (Kaya et al., 2017).

Antimicrobial Activity

The antimicrobial activities of derivatives similar to the compound have been extensively studied. Gul et al. (2017) synthesized a series of 1,3,4-oxadiazole compounds showing significant activity against selected microbial species. This indicates the potential of such structures in developing new antimicrobial agents, which is crucial given the rising antibiotic resistance (Gul et al., 2017).

Pharmacological Potential

The pharmacological evaluation of heterocyclic derivatives, including oxadiazoles and pyrazoles, has shown promise for applications beyond antimicrobial and anticancer activities. Faheem (2018) investigated the toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions of novel derivatives, demonstrating diverse pharmacological potentials. This broadens the scope of research applications for compounds with similar structures, indicating their versatility in drug development (Faheem, 2018).